Cas no 431907-03-8 (4-Chloro-2-formylphenyl 2-chlorobenzoate)

• Product Name: 4-Chloro-2-formylphenyl 2-chlorobenzoate
• CAS No: 431907-03-8
• MF: C₁₄H₈Cl₂O₃
• MW: 295.117522239685
• CID: 6786194
• PubChem ID: 1121257
• Update Time: 2025-06-25

4-Chloro-2-formylphenyl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-formylphenyl) 2-chlorobenzoate
• 431907-03-8
• BBL024867
• 4-chloro-2-formylphenyl 2-chlorobenzoate
• STL296402
• CS-0360343
• VS-07926
• AKOS000290830
• starbld0027137
• 4-Chloro-2-formylphenyl 2-chlorobenzoate

• Inchi： 1S/C14H8Cl2O3/c15-10-5-6-13(9(7-10)8-17)19-14(18)11-3-1-2-4-12(11)16/h1-8H
• InChI Key： WXADVAHLJNHRBA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=O)OC1C=CC(=CC=1C=O)Cl

Computed Properties

• Exact Mass: 293.9850495g/mol
• Monoisotopic Mass: 293.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-Chloro-2-formylphenyl 2-chlorobenzoate

4-Chloro-2-formylphenyl 2-chlorobenzoate (CAS No. 431907-03-8): An Overview of Its Properties and Applications

4-Chloro-2-formylphenyl 2-chlorobenzoate (CAS No. 431907-03-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro-substituted benzene ring and a formyl group, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The chemical formula of 4-Chloro-2-formylphenyl 2-chlorobenzoate is C₁₄H₈Cl₂O₃. Its molecular weight is approximately 289.11 g/mol. The compound is a white to off-white crystalline solid at room temperature and exhibits good thermal stability. These properties make it suitable for a wide range of applications, including as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

In the realm of pharmaceutical research, 4-Chloro-2-formylphenyl 2-chlorobenzoate has shown promise as a key intermediate in the development of novel drugs. Recent studies have highlighted its potential in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a building block in the synthesis of a series of novel anti-inflammatory agents. The researchers found that these agents exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting their potential for further development as therapeutic agents.

Beyond pharmaceutical applications, 4-Chloro-2-formylphenyl 2-chlorobenzoate has also been explored for its use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of functional polymers and coatings. A recent study published in the Journal of Polymer Science in 2020 demonstrated the use of this compound as a monomer in the preparation of polymeric materials with enhanced mechanical and thermal properties. The resulting polymers exhibited excellent stability and were found to be suitable for various industrial applications, including coatings and adhesives.

The synthesis of 4-Chloro-2-formylphenyl 2-chlorobenzoate typically involves several steps, including esterification and formylation reactions. One common synthetic route involves the esterification of 4-chloro-2-hydroxybenzaldehyde with 2-chlorobenzoic acid using an appropriate catalyst. The resulting product is then purified through recrystallization or column chromatography to obtain high-purity material. This synthetic method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical and chemical properties of 4-Chloro-2-formylphenyl 2-chlorobenzoate have been extensively studied to understand its behavior under different conditions. It is known to be soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). However, it has limited solubility in water, which can be advantageous for certain applications where controlled release or stability is required.

In terms of safety and handling, 4-Chloro-2-formylphenyl 2-chlorobenzoate should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The environmental impact of 4-Chloro-2-formylphenyl 2-chlorobenzoate has also been considered in recent studies. Research published in Environmental Science & Technology in 2019 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is not readily biodegradable, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for assessing its environmental impact and guiding responsible use.

In conclusion, 4-Chloro-2-formylphenyl 2-chlorobenzoate (CAS No. 431907-03-8) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and other industries. Its unique chemical structure and favorable physical properties make it an attractive intermediate for the synthesis of novel compounds with diverse functionalities. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern scientific endeavors.